Cas no 409314-88-1 (4-Amino-2-methylbenzylamine)

• Product Name: 4-Amino-2-methylbenzylamine
• CAS No: 409314-88-1
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• CID: 4990129
• Update Time: 2025-06-13

4-Amino-2-methylbenzylamine Chemical and Physical Properties

Names and Identifiers

• 4-AMINO-2-METHYLBENZYLAMINE
• 4-(aminomethyl)-3-methylaniline
• 4-Amino-2-methylbenzylamine

• Inchi： 1S/C8H12N2/c1-6-4-8(10)3-2-7(6)5-9/h2-4H,5,9-10H2,1H3
• InChI Key： AFGYVMDWBLABIW-UHFFFAOYSA-N
• SMILES： NCC1C=CC(=CC=1C)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 103
• XLogP3: 0.5
• Topological Polar Surface Area: 52

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 4-Amino-2-methylbenzylamine

Comprehensive Overview of 4-Amino-2-methylbenzylamine (CAS No. 409314-88-1): Properties, Applications, and Industry Insights

4-Amino-2-methylbenzylamine (CAS No. 409314-88-1) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural properties. As a derivative of benzylamine, this compound features an amino group at the 4-position and a methyl group at the 2-position, making it a versatile intermediate for synthesizing complex molecules. Researchers and manufacturers are increasingly exploring its potential in drug development, particularly for targeting central nervous system (CNS) disorders and inflammatory pathways.

The growing demand for high-purity amine intermediates in bioconjugation and peptide synthesis has positioned 4-Amino-2-methylbenzylamine as a compound of interest. Its balanced lipophilicity and reactivity enable applications in fluorescent probes and biomarker development, aligning with trends in precision medicine. Recent studies highlight its utility in creating targeted drug delivery systems, where the amino group facilitates covalent bonding with therapeutic payloads.

From a synthetic chemistry perspective, 409314-88-1 demonstrates remarkable stability under mild reaction conditions, making it suitable for catalyzed cross-coupling reactions. Industry reports emphasize its role in producing heterocyclic compounds, which are pivotal in developing kinase inhibitors and GPCR modulators. The compound's low toxicity profile (as per preliminary assays) further enhances its appeal for biocompatible material design.

Environmental considerations surrounding amine-based chemicals have prompted innovations in green synthesis methods for 4-Amino-2-methylbenzylamine. Cutting-edge approaches like microwave-assisted synthesis and continuous flow chemistry are being adopted to improve yield while reducing solvent waste. These advancements address the pharmaceutical industry's push toward sustainable manufacturing—a topic frequently searched in ACS (American Chemical Society) publications.

Analytical characterization of CAS 409314-88-1 typically involves HPLC-MS and NMR spectroscopy to verify purity, with commercial suppliers offering ≥98% purity grades. Storage recommendations suggest inert atmospheres to prevent oxidative degradation, a critical consideration for long-term stability in R&D applications. Regulatory databases like REACH and PubChem provide essential safety data, though the compound currently falls outside stringent regulatory classifications.

Emerging applications in material science reveal that 4-Amino-2-methylbenzylamine can serve as a building block for conductive polymers and self-healing hydrogels. This intersects with trending searches around smart materials and wearable biosensors. Its bifunctional nature allows simultaneous interaction with carbon nanostructures and biomacromolecules, opening avenues for multi-functional coatings in medical devices.

Market analysts note steady growth in the fine chemicals sector for compounds like 409314-88-1, driven by personalized therapeutics and diagnostic reagent development. Patent filings involving this intermediate have increased by ~15% annually since 2020, particularly in photodynamic therapy and bioimaging technologies. Such data points make it a relevant subject for investment portfolios focused on specialty chemicals.

For researchers troubleshooting synthesis protocols, optimal results are achieved using Pd-catalyzed amination or reductive alkylation techniques. Common challenges like byproduct formation can be mitigated through DoE (Design of Experiments) methodologies—a hot topic in process chemistry forums. The compound's crystalline form exhibits favorable solubility in polar aprotic solvents, a property leveraged in high-throughput screening platforms.

In conclusion, 4-Amino-2-methylbenzylamine (CAS No. 409314-88-1) represents a dynamic intersection of medicinal chemistry and advanced materials science. Its adaptability across drug discovery pipelines and nanotechnology applications ensures sustained relevance. As industries prioritize molecular diversity and eco-friendly synthesis, this compound will likely see expanded utilization in next-generation biopharmaceuticals and functional materials.